Cas no 2172269-94-0 (10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro4.5decane)

• Product Name: 10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro4.5decane
• CAS No: 2172269-94-0
• MF: C₁₁H₁₇F₄NO
• MW: 255.252397298813
• CID: 6206802
• PubChem ID: 165591626
• Update Time: 2025-05-24

10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro4.5decane
• 2172269-94-0
• 10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro[4.5]decane
• EN300-1647103

• Inchi： 1S/C11H17F4NO/c12-9(13)11(14,15)7-8-10(3-1-2-4-10)17-6-5-16-8/h8-9,16H,1-7H2
• InChI Key： FXUDVGLGBLCJPC-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC1C2(CCCC2)OCCN1)F

Computed Properties

• Exact Mass: 255.12462681g/mol
• Monoisotopic Mass: 255.12462681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro4.5decane

10-(2,2,3,3-Tetrafluoropropyl)-6-Oxa-9-Azaspiro[4.5]Decane: A Comprehensive Overview

The compound 10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro[4.5]decane, identified by the CAS number 2172269-94-0, has garnered significant attention in the field of organic chemistry and materials science due to its unique structural properties and potential applications. This spirocyclic compound combines a tetrafluoropropyl group with a spiro[4.5]decane framework, making it a versatile molecule for various chemical and industrial uses.

Recent studies have highlighted the importance of spirocyclic compounds like 10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro[4.5]decane in drug delivery systems and advanced materials development. The integration of the tetrafluoropropyl group introduces unique electronic and steric properties, which enhance the molecule's stability and reactivity under diverse conditions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity levels, ensuring its suitability for large-scale production in industries such as pharmaceuticals and specialty chemicals.

In terms of applications, 10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro[4.5]decane has shown promise in the development of high-performance polymers and as an intermediate in the synthesis of bioactive compounds. Its ability to form stable complexes with metal ions has also made it a valuable component in catalytic processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations reveal that the tetrafluoropropyl group significantly influences the molecule's electronic distribution, enhancing its ability to participate in various chemical reactions.

The environmental impact of 10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro[4.5]decane has also been a topic of interest among researchers. Studies indicate that it exhibits low toxicity and biodegradability under controlled conditions, making it a safer alternative for certain industrial applications compared to traditional chemicals.

In conclusion, the compound 10-(2,2,3,3-tetrafluoropropyl)-6-oxa-9-azaspiro[4.5]decane represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties continue to drive innovative research across multiple disciplines.